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Compound of Interest

Compound Name: 2,4-Dichloro-3-fluorobenzoic acid

Cat. No.: B1317275

An In-depth Technical Guide to the Safety and Handling of 2,4-Dichloro-3-fluorobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,4-Dichloro-3-
fluorobenzoic acid, a compound utilized in various research and development applications,
including as an intermediate in the synthesis of pharmaceuticals.[1] Adherence to the protocols
and safety measures outlined in this document is crucial for minimizing risks and ensuring a
safe laboratory environment.

Physicochemical and Toxicological Data

A summary of the key physicochemical and toxicological properties of 2,4-Dichloro-3-
fluorobenzoic acid is presented below. This data has been compiled from various Safety Data
Sheets (SDS) and chemical databases.

Table 1: Physicochemical Properties of 2,4-Dichloro-3-fluorobenzoic Acid
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Property Value Source(s)
Chemical Formula C7H3CI2FO2 [2][3]
Molecular Weight 209.00 g/mol [2][3]
Appearance White to off-white crystalline )

powder
Melting Point 144-146 °C [5]
Boiling Point Not available
Solubility Insoluble in water [4]
CAS Number 915145-05-0

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity -

Single Exposure

H335: May cause respiratory
irritation

Source:[2][3]

Hazard Identification and Safety Precautions

2,4-Dichloro-3-fluorobenzoic acid is classified as a hazardous substance. Understanding its

potential hazards is the first step in safe handling.

Primary Hazards:

o Harmful if swallowed: Ingestion can lead to adverse health effects.[2]
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o Skin and eye irritant: Direct contact can cause significant irritation.[2][3]

o Respiratory irritant: Inhalation of dust may irritate the respiratory tract.[2][3]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling 2,4-
Dichloro-3-fluorobenzoic acid:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat, apron, or coveralls to prevent skin contact.

Respiratory Protection: In case of insufficient ventilation or when handling large quantities, a
NIOSH-approved respirator for dusts should be used.

Engineering Controls

» Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.

» An eyewash station and emergency shower must be readily accessible in the immediate
work area.

Experimental Protocols
General Laboratory Handling Protocol

This protocol outlines the basic steps for safely handling 2,4-Dichloro-3-fluorobenzoic acid in
a laboratory setting.

Materials:
e 2,4-Dichloro-3-fluorobenzoic acid

e Appropriate PPE (see section 2.1)
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Spatula

Weighing paper/boat

Fume hood

Sealable container for the compound
Procedure:

e Preparation: Before handling the compound, ensure you are wearing the appropriate PPE.
The work area within the fume hood should be clean and uncluttered.

» Dispensing: Carefully open the container of 2,4-Dichloro-3-fluorobenzoic acid inside the
fume hood. Use a clean spatula to transfer the desired amount of the solid onto a weighing
paper or boat. Avoid generating dust.

e Closing Container: Securely close the container of 2,4-Dichloro-3-fluorobenzoic acid
immediately after dispensing to prevent contamination and exposure.

» Transfer: Carefully transfer the weighed compound to your reaction vessel or for its intended
use.

» Decontamination: Clean the spatula and any contaminated surfaces within the fume hood
with an appropriate solvent (e.g., ethanol) and wipe clean. Dispose of the cleaning materials
as hazardous waste.

o Waste Disposal: All materials contaminated with 2,4-Dichloro-3-fluorobenzoic acid,
including weighing paper, gloves, and pipette tips, must be disposed of as hazardous
chemical waste in a designated, labeled, and sealed container.[6]

o Hand Washing: After the procedure is complete and PPE is removed, wash hands
thoroughly with soap and water.
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General laboratory workflow for handling 2,4-Dichloro-3-fluorobenzoic acid.

Synthesis Protocol of 2,4-Dichloro-5-fluorobenzoic Acid
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The following is a representative synthesis protocol adapted from the literature.[7] This
synthesis involves hazardous materials and should only be performed by trained personnel in a
suitable laboratory environment.

Reaction Scheme: 2,4-Dichlorofluorobenzene - 2,4-Dichloro-5-fluoroacetophenone - 2,4-
Dichloro-5-fluorobenzoic acid

Materials:

e 2.4-Dichlorofluorobenzene

¢ Aluminum chloride (anhydrous)

o Acetyl chloride

o Methylene chloride

e Ice

e Sodium hypochlorite solution (chlorine solution)
e Sodium hydrogen sulfite solution

o Concentrated hydrochloric acid

e Appropriate glassware for reaction, workup, and filtration
e Heating mantle and stirrer

e Fume hood

Procedure:

e Acylation: In a fume hood, to a stirred mixture of 2,4-dichlorofluorobenzene (0.2 mol) and
anhydrous aluminum chloride (0.5 mol), add acetyl chloride (0.3 mol) at a temperature
between 20-40 °C.

o Heating: Heat the reaction mixture to 120 °C and stir for 2 hours.
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Quenching: Carefully pour the hot reaction mixture onto ice (250 g).
Extraction: Extract the resulting oil with methylene chloride.
Solvent Removal: Evaporate the methylene chloride under reduced pressure.

Oxidation: Add sodium hypochlorite solution (450 ml, 150 g active chlorine/l) to the residue.
Stir for 1 hour at room temperature, then heat to reflux for 2 hours.

Workup: Separate the chloroform formed. Add water (300 ml) and sodium hydrogen sulfite
solution (10 ml, 40%).

Precipitation: Acidify the mixture with concentrated hydrochloric acid to a pH of 1 to
precipitate the product.

Isolation: Collect the solid product by filtration, wash with water, and dry to yield 2,4-dichloro-
5-fluorobenzoic acid.
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Workflow for the synthesis of 2,4-Dichloro-5-fluorobenzoic acid.
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Emergency Procedures
First Aid Measures

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water for at
least 15 minutes while removing contaminated clothing. Seek medical attention if irritation
persists.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Accidental Release Measures

Small Spills: Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust
generation, and place it in a sealed, labeled container for hazardous waste disposal. Clean
the spill area with a suitable solvent and decontaminate.

Large Spills: Evacuate the area. Prevent the spread of dust. Contact your institution's
environmental health and safety department for assistance with cleanup.

Fire-Fighting Measures

Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam.

Specific Hazards: During a fire, hazardous decomposition products such as hydrogen
chloride and hydrogen fluoride gas may be produced.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Storage and Disposal
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Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Disposal

» Dispose of 2,4-Dichloro-3-fluorobenzoic acid and any contaminated materials as
hazardous chemical waste.[6]

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of down the drain or in the regular trash.[8]

Biological Sighaling Pathways

Currently, there is no specific information available in the public domain regarding the biological
signaling pathways that may be modulated by 2,4-Dichloro-3-fluorobenzoic acid. Further
research is required to elucidate its mechanism of action and toxicological profile at the
molecular level.

Disclaimer: This guide is intended for informational purposes only and does not replace the
need for a comprehensive risk assessment before handling 2,4-Dichloro-3-fluorobenzoic
acid. Always consult the most up-to-date Safety Data Sheet (SDS) provided by the supplier
and follow all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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